2-((1-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2,5-dioxopyrrolidin-3-yl)thio)benzoic acid
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Overview
Description
This compound is a derivative of thiophene, a five-membered heteroaromatic compound containing a sulfur atom . Thiophene and its substituted derivatives are known to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science .
Synthesis Analysis
The synthesis of this compound involves the reaction of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with ethyl cyanoacetate to yield 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide . This compound is then used to synthesize different heterocyclic derivatives .Molecular Structure Analysis
The molecular structure of this compound includes a thiophene ring, which is a five-membered heteroaromatic compound containing a sulfur atom . The presence of the cyano group (CN) and the carboxylic acid group (-COOH) in the molecule also contributes to its reactivity .Chemical Reactions Analysis
The chemical reactivity of this compound is influenced by the presence of the cyanoacetamido moiety in the key precursor. This moiety enables various reactions with common bidentate reagents to form a variety of heterocyclic compounds . The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions .Scientific Research Applications
Novel Synthesis and Antitumor Evaluation
- Researchers synthesized different heterocyclic derivatives from a similar compound, focusing on their antitumor activities. These derivatives showed high inhibitory effects in vitro against human cancer cell lines, including breast adenocarcinoma and lung cancer (Shams et al., 2010).
Development of Antimicrobial Agents
- Another study explored the synthesis of novel thienopyrimidines and triazolothienopyrimidines, using related compounds as starting materials. These compounds demonstrated antimicrobial activity against various microorganisms (Mahmoud et al., 2015).
Liquid Crystalline Behaviour
- A 2019 study designed and prepared supramolecular liquid crystalline complexes using a similar benzoic acid derivative. These complexes exhibited enantiotropic nematic phases over a broad temperature range (Alaasar & Tschierske, 2019).
Photoluminescence Properties
- Research on stilbenecarboxylic acids and dithieno[3,2-b:2′,3′-d]thiophene-2-carboxylic acids, closely related to the compound , revealed strong blue or blue–green photoluminescence in solution, with fluorescence almost completely quenched in the solid state (Osterod et al., 2001).
Synthesis of Heterocyclic Compounds
- Another study focused on the utility of activated nitriles in synthesizing new heterocyclic compounds, including thiazole, pyrazole, and pyrimidine derivatives. These compounds were characterized by various spectral analyses (Fadda et al., 2012).
Mechanism of Action
Target of Action
It’s known that similar compounds have shown inhibitory effects against various cancer cell lines
Mode of Action
The compound interacts with its targets through a series of chemical reactions. The reaction of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with ethyl cyanoacetate gives 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide . This compound then undergoes a series of reactions involving regioselective attack and/or cyclization by the cyanoacetamido moiety .
Biochemical Pathways
The compound affects various biochemical pathways, leading to the synthesis of different heterocyclic derivatives comprising thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin rings . The exact pathways and their downstream effects depend on the specific targets of the compound, which are yet to be identified.
Result of Action
The compound has shown high inhibitory effects when screened in vitro for their antiproliferative activity against various cancer cell lines, including breast adenocarcinoma (MCF-7), non-small cell lung cancer (NCI-H460), and CNS cancer (SF-268) .
Future Directions
The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists . The simplicity of the synthetic procedures, the convenience of yield production, and the diversity of the reactive sites in the produced systems play a valuable role for further heterocyclic transformations and further biological investigations .
properties
IUPAC Name |
2-[1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,5-dioxopyrrolidin-3-yl]sulfanylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O4S2/c21-10-13-11-5-1-3-7-14(11)28-19(13)22-17(23)9-16(18(22)24)27-15-8-4-2-6-12(15)20(25)26/h2,4,6,8,16H,1,3,5,7,9H2,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQZYBWBKTMTKHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=C(S2)N3C(=O)CC(C3=O)SC4=CC=CC=C4C(=O)O)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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